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Compound of Interest

Compound Name: Europium nitrate

Cat. No.: B155276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of europium

(III) nitrate hexahydrate (Eu(NO₃)₃·6H₂O), a compound of significant interest in various

scientific and industrial applications, including as a precursor for luminescent materials and in

catalysis. Due to the limited availability of a complete, publicly accessible crystallographic

information file (CIF) for europium (III) nitrate hexahydrate, this guide leverages data from

isostructural lanthanide nitrate hexahydrates, namely neodymium (III) nitrate hexahydrate and

lanthanum (III) nitrate hexahydrate, to provide a representative and detailed structural analysis.

Crystallographic Data
The crystal structure of lanthanide nitrate hexahydrates is highly conserved across the series.

The following tables summarize the key crystallographic parameters for neodymium (III) nitrate

hexahydrate, which is isostructural with the europium analogue. This data provides a robust

model for understanding the crystal packing and molecular geometry of Eu(NO₃)₃·6H₂O.

Table 1: Crystal Data and Structure Refinement for Neodymium (III) Nitrate Hexahydrate[1][2]
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Parameter Value

Empirical Formula Nd(NO₃)₃·6H₂O

Formula Weight 438.34 g/mol

Crystal System Triclinic

Space Group P-1

a (Å) 9.307

b (Å) 11.747

c (Å) 6.776

α (°) 91.11

β (°) 112.24

γ (°) 109.15

Volume (Å³) 639.0

Z 2

Table 2: Selected Bond Distances for Lanthanum (III) Nitrate Hexahydrate[3]

Bond Distance (Å)

La - O (H₂O) 2.527

La - O (H₂O) 2.554

La - O (H₂O) 2.560

La - O (H₂O) 2.585

La - O (H₂O) 2.668

Molecular and Crystal Structure
In the solid state, the central europium (III) ion is coordinated by oxygen atoms from both water

molecules and nitrate anions. Based on the structure of isostructural lanthanide nitrate
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hexahydrates, the europium ion is expected to have a high coordination number. In the case of

lanthanum (III) nitrate hexahydrate, the lanthanum ion is coordinated by five water molecules

and three bidentate nitrate anions, resulting in a coordination number of 11.[3] One water

molecule is not directly coordinated to the metal center but is present as a lattice water

molecule.[3] The nitrate ions act as bidentate ligands, chelating to the europium ion. The

coordination polyhedron around the central metal ion is complex and can be described as a

distorted tricapped trigonal prism or a related high-coordination geometry.

The individual complex units are interconnected in the crystal lattice through a network of

hydrogen bonds involving the coordinated and lattice water molecules and the oxygen atoms of

the nitrate groups. This extensive hydrogen bonding network is crucial in stabilizing the overall

crystal structure.

Experimental Protocols
The determination of the crystal structure of europium (III) nitrate hexahydrate involves two key

experimental stages: synthesis and single-crystal growth, followed by single-crystal X-ray

diffraction analysis.

Synthesis and Single-Crystal Growth
High-quality single crystals are essential for accurate X-ray diffraction studies. A typical

procedure for the synthesis and crystallization of lanthanide nitrate hexahydrates is as follows:

Materials:

Europium (III) oxide (Eu₂O₃) or Europium (III) carbonate (Eu₂(CO₃)₃)

Concentrated nitric acid (HNO₃)

Deionized water

Procedure:

Dissolution: Europium (III) oxide or carbonate is slowly dissolved in a stoichiometric amount

of concentrated nitric acid with gentle heating and stirring. The reaction should be performed
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in a fume hood due to the evolution of gases (for carbonate) and the corrosive nature of the

acid.

Eu₂O₃ + 6HNO₃ → 2Eu(NO₃)₃ + 3H₂O[4]

Eu₂(CO₃)₃ + 6HNO₃ → 2Eu(NO₃)₃ + 3H₂O + 3CO₂

Filtration: The resulting solution is filtered to remove any unreacted starting material or solid

impurities.

Crystallization: The clear solution is allowed to slowly evaporate at room temperature in a

crystallizing dish covered with a perforated film (e.g., Parafilm) to control the rate of

evaporation. Slow evaporation over several days to weeks promotes the growth of large,

well-formed single crystals.

Isolation: Once suitable crystals have formed, they are carefully isolated from the mother

liquor, washed with a small amount of cold deionized water, and dried on a filter paper.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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